Cas no 1351609-35-2 (N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide)

• Product Name: N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide
• CAS No: 1351609-35-2
• MF: C₂₂H₂₁N₃O
• MW: 343.421644926071
• CID: 5892410
• PubChem ID: 71792816
• Update Time: 2025-06-09

N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-1H-indole-6-carboxamide
• N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide
• N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-1H-indole-6-carboxamide
• AKOS024542922
• VU0540175-1
• 1351609-35-2
• F6244-3048

• Inchi： 1S/C22H21N3O/c26-22(19-8-7-18-9-12-23-21(18)15-19)24-11-3-4-13-25-14-10-17-5-1-2-6-20(17)16-25/h1-2,5-9,12,15,23H,10-11,13-14,16H2,(H,24,26)
• InChI Key： YWGCDSFUVQJHGD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NCC#CCN3CCC4=C(C3)C=CC=C4)=O)=C2)C=C1

Computed Properties

• Exact Mass: 343.168462302g/mol
• Monoisotopic Mass: 343.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide

Comprehensive Overview of N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide (CAS No. 1351609-35-2)

The compound N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide, identified by its CAS No. 1351609-35-2, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, combining a 1,2,3,4-tetrahydroisoquinoline moiety with an indole-6-carboxamide group, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

One of the most intriguing aspects of this compound is its alkynyl linker, which connects the tetrahydroisoquinoline and indole components. This structural motif is often explored in drug design due to its ability to enhance molecular rigidity and improve binding affinity to target proteins. The presence of the 1H-indole-6-carboxamide group further adds to its versatility, as indole derivatives are known for their wide-ranging biological activities, including anti-inflammatory and neuroprotective effects.

In recent years, the scientific community has shown growing interest in small-molecule modulators like N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide. This aligns with the broader trend of targeting GPCRs (G-protein-coupled receptors) and kinase signaling pathways, which are critical in diseases such as cancer and neurodegenerative disorders. The compound's potential to interact with these pathways makes it a subject of ongoing research, with studies focusing on its pharmacokinetics and pharmacodynamics.

Another area of interest is the compound's synthetic accessibility. Chemists have developed efficient routes to synthesize N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide, enabling further exploration of its biological properties. The use of click chemistry and palladium-catalyzed coupling reactions has been particularly effective in constructing its alkyne bridge, highlighting the importance of modern synthetic techniques in drug development.

The compound's molecular weight and lipophilicity are also key factors in its drug-likeness. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile, which are critical considerations in preclinical development. Researchers are actively investigating ways to optimize these parameters to enhance its therapeutic potential while minimizing off-target effects.

From a commercial perspective, N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide is part of a growing market for high-value synthetic intermediates and pharmaceutical building blocks. Its demand is driven by the need for novel compounds in drug discovery pipelines, particularly in oncology and CNS (central nervous system) research. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and industrial researchers.

In conclusion, N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]-1H-indole-6-carboxamide (CAS No. 1351609-35-2) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a valuable subject of study. As research progresses, this compound may pave the way for new treatments addressing some of the most challenging medical conditions today.